Cas no 1803719-72-3 (Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate
• CAS No: 1803719-72-3
• MF: C₁₃H₁₄Cl₂O₃
• MW: 289.154462337494
• CID: 4950147
• Update Time: 2025-06-08

Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate

• Inchi： 1S/C13H14Cl2O3/c1-2-18-13(17)12-9(6-11(16)8-15)4-3-5-10(12)7-14/h3-5H,2,6-8H2,1H3
• InChI Key： ZAMUEUNHDPUFHH-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(CC(CCl)=O)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate

Comprehensive Overview of Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate (CAS No. 1803719-72-3)

Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate (CAS No. 1803719-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chloromethyl and chloro-2-oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining both benzoate and ketone moieties, makes it a valuable building block for designing complex molecules with potential applications in drug discovery and crop protection.

In recent years, the demand for high-purity intermediates like Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in its role in catalyzed cross-coupling reactions, a hot topic in organic synthesis. The compound’s reactivity profile allows for selective modifications, enabling the creation of tailored molecular architectures—a key focus area for modern medicinal chemistry and material science.

The synthesis of CAS No. 1803719-72-3 typically involves multi-step protocols, including esterification and halogenation processes. Optimizing these procedures to achieve high yields and minimal byproducts aligns with the industry’s shift toward atom-efficient methodologies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the compound’s purity, a recurring concern among quality-conscious buyers searching for "reliable chemical suppliers" or "certified intermediates."

Beyond its synthetic utility, Ethyl 2-(3-chloro-2-oxopropyl)-6-(chloromethyl)benzoate is often discussed in forums exploring "structure-activity relationships" (SAR) in drug design. Its chlorinated and carbonyl groups contribute to interactions with biological targets, making it a candidate for derivatization in bioactive molecule development. This aligns with trending searches like "novel drug scaffolds 2024" and "heterocyclic compound applications."

From an industrial perspective, scalability remains a challenge for such fine chemicals. Manufacturers emphasize process intensification and cost-effective production—keywords frequently queried by procurement specialists. Additionally, regulatory compliance with REACH and GMP standards is essential, reflecting the growing emphasis on "safe chemical handling" and "environmental impact reduction" in global supply chains.

In conclusion, CAS No. 1803719-72-3 exemplifies the intersection of innovation and practicality in contemporary chemistry. Its relevance to cutting-edge research and alignment with sustainability goals ensures continued interest across academic and industrial sectors. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing challenges like "selective functionalization" and "green synthesis optimization," topics dominating scientific discourse today.